Cas no 2261009-76-9 (3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile)
3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2261009-76-9
- EN300-26613350
- AKOS037441498
- 3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile
- Z2069642303
- 3-{[2-(2-methoxyphenyl)-5-methylpiperidin-1-yl]sulfonyl}pyridine-2-carbonitrile
-
- Inchi: 1S/C19H21N3O3S/c1-14-9-10-17(15-6-3-4-7-18(15)25-2)22(13-14)26(23,24)19-8-5-11-21-16(19)12-20/h3-8,11,14,17H,9-10,13H2,1-2H3
- InChI Key: KUHRCOLKKJJJBM-UHFFFAOYSA-N
- SMILES: S(C1C(C#N)=NC=CC=1)(N1CC(C)CCC1C1C=CC=CC=1OC)(=O)=O
Computed Properties
- Exact Mass: 371.13036271g/mol
- Monoisotopic Mass: 371.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 91.7Ų
3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26613350-0.1g |
3-{[2-(2-methoxyphenyl)-5-methylpiperidin-1-yl]sulfonyl}pyridine-2-carbonitrile |
2261009-76-9 | 95.0% | 0.1g |
$867.0 | 2025-03-20 | |
| Enamine | EN300-26613350-0.25g |
3-{[2-(2-methoxyphenyl)-5-methylpiperidin-1-yl]sulfonyl}pyridine-2-carbonitrile |
2261009-76-9 | 95.0% | 0.25g |
$906.0 | 2025-03-20 | |
| Enamine | EN300-26613350-0.5g |
3-{[2-(2-methoxyphenyl)-5-methylpiperidin-1-yl]sulfonyl}pyridine-2-carbonitrile |
2261009-76-9 | 95.0% | 0.5g |
$946.0 | 2025-03-20 | |
| Enamine | EN300-26613350-1g |
2261009-76-9 | 90% | 1g |
$986.0 | 2023-11-13 | ||
| Enamine | EN300-26613350-2.5g |
3-{[2-(2-methoxyphenyl)-5-methylpiperidin-1-yl]sulfonyl}pyridine-2-carbonitrile |
2261009-76-9 | 95.0% | 2.5g |
$1931.0 | 2025-03-20 | |
| Enamine | EN300-26613350-5g |
2261009-76-9 | 90% | 5g |
$2858.0 | 2023-11-13 | ||
| Enamine | EN300-26613350-10g |
2261009-76-9 | 90% | 10g |
$4236.0 | 2023-11-13 | ||
| Enamine | EN300-26613350-0.05g |
3-{[2-(2-methoxyphenyl)-5-methylpiperidin-1-yl]sulfonyl}pyridine-2-carbonitrile |
2261009-76-9 | 95.0% | 0.05g |
$827.0 | 2025-03-20 | |
| Enamine | EN300-26613350-10.0g |
3-{[2-(2-methoxyphenyl)-5-methylpiperidin-1-yl]sulfonyl}pyridine-2-carbonitrile |
2261009-76-9 | 95.0% | 10.0g |
$4236.0 | 2025-03-20 | |
| Enamine | EN300-26613350-1.0g |
3-{[2-(2-methoxyphenyl)-5-methylpiperidin-1-yl]sulfonyl}pyridine-2-carbonitrile |
2261009-76-9 | 95.0% | 1.0g |
$986.0 | 2025-03-20 |
3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile
Comprehensive Overview of 3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile (CAS No. 2261009-76-9)
The compound 3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile (CAS No. 2261009-76-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This article provides an in-depth exploration of its chemical properties, potential applications, and relevance in current scientific discussions.
From a structural perspective, 3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile combines several pharmacologically important moieties, including a methoxyphenyl group, a methylpiperidine ring, and a sulfonylpyridine-carbonitrile backbone. This unique combination makes it particularly interesting for drug discovery programs targeting neurological and metabolic disorders, which are currently among the most researched therapeutic areas.
The 2-Methoxyphenyl component of the molecule is noteworthy as this structural feature is commonly found in compounds with demonstrated biological activity. Many researchers are investigating how modifications to this moiety might influence the compound's binding affinity and selectivity, especially in light of recent advances in computational drug design and artificial intelligence-assisted molecular modeling.
Current trends in pharmaceutical development emphasize the importance of sulfonyl-containing compounds, as they often exhibit improved metabolic stability and bioavailability. The sulfonylpyridine portion of 3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile may contribute to these desirable pharmacokinetic properties, making it a valuable scaffold for further optimization.
In the context of recent scientific literature, molecules containing piperidine rings have shown promise in addressing several unmet medical needs. The 5-methylpiperidin-1-yl segment in this compound could potentially interact with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels, which are currently hot topics in drug discovery research.
The carbonitrile group present in the molecule is another feature of significant interest. This functional group is known to participate in various biochemical interactions and is frequently employed as a bioisostere in medicinal chemistry. Recent studies have highlighted how carbonitrile-containing compounds can modulate enzyme activity, making them valuable tools for investigating disease mechanisms.
From a synthetic chemistry perspective, 3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile presents interesting challenges and opportunities. The convergent synthesis of such complex molecules is a growing area of research, particularly with the development of new catalytic methods and green chemistry approaches that align with current sustainability initiatives in the pharmaceutical industry.
The potential applications of this compound extend beyond traditional drug development. Recent interest in small molecule probes for biological research has created new opportunities for compounds like 3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile to serve as valuable tools for studying cellular processes and signaling pathways.
Quality control and analytical characterization of such specialized compounds are critical considerations. Advanced techniques including high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are essential for ensuring the purity and structural integrity of CAS No. 2261009-76-9, meeting the rigorous standards required for research applications.
As the pharmaceutical industry continues to explore novel chemical entities, compounds like 3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile will likely play increasingly important roles. Their development and optimization contribute to our growing understanding of structure-activity relationships and the discovery of new therapeutic approaches for challenging medical conditions.
The future research directions for this compound may include detailed pharmacological profiling, formulation development, and investigation of potential synergistic effects with other therapeutic agents. These studies would build upon current scientific trends emphasizing personalized medicine and combination therapies.
In conclusion, 3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile represents an intriguing example of modern medicinal chemistry with multiple avenues for further exploration. Its structural complexity and potential biological relevance make it a compound of significant interest to researchers across multiple disciplines, from synthetic chemistry to molecular pharmacology.
2261009-76-9 (3-[2-(2-Methoxyphenyl)-5-methylpiperidin-1-yl]sulfonylpyridine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)